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Compound of Interest

Compound Name:
4-Pyridinecarboxaldehyde, 2-

(methoxymethyl)- (9CI)

CAS No.: 162046-63-1

Cat. No.: B573739

Get Quote

Executive Summary
Differentiation between 2-pyridinecarboxaldehyde (2-PCA) and 3-pyridinecarboxaldehyde (3-

PCA) is a critical quality attribute in the synthesis of heterocyclic ligands and pharmaceutical

intermediates. While both isomers share the formula

(MW 107.11), their spectroscopic signatures diverge significantly due to the "ortho-effect" in 2-
PCA and the meta-substitution pattern in 3-PCA.

Key Differentiators:

Mass Spectrometry:2-PCA is energetically unstable under electron ionization, predominantly

losing CO to form a base peak at

79. 3-PCA exhibits a stable molecular ion (

) as the base peak at
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107.

H NMR:3-PCA displays a diagnostic singlet-like proton at C2 (~9.0–9.1 ppm) which is absent
in 2-PCA.

Electronic State:2-PCA exists primarily in the s-trans conformation to minimize dipole

repulsion between the nitrogen lone pair and the carbonyl oxygen.

Structural & Electronic Landscape
The fundamental difference lies in the position of the formyl group relative to the pyridine

nitrogen. This positioning dictates the electronic conjugation and fragmentation pathways.

2-PCA (Ortho): The carbonyl group is adjacent to the nitrogen. The electron-withdrawing

nature of the nitrogen creates a highly electron-deficient C2 position. The proximity allows for

specific "ortho-effect" rearrangements in the gas phase.

3-PCA (Meta): The carbonyl group is in the 3-position, electronically similar to a meta-

substituted benzene. It lacks the direct through-space interaction with the nitrogen lone pair

found in the 2-isomer.

Conformational Preference
2-PCA adopts an s-trans conformation (dihedral angle

) in the ground state. This aligns the carbonyl dipole anti-parallel to the nitrogen dipole,
maximizing stability.
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Figure 1: Conformational preferences driven by dipole interactions.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6]
NMR is the most definitive method for structural elucidation in solution.

Proton ( H) NMR Comparison
The most distinct feature is the C2 proton in 3-PCA, which appears as a highly deshielded

singlet (split slightly by long-range coupling) due to being flanked by the nitrogen and the

carbonyl group.
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Feature
2-Pyridinecarboxaldehyde
(2-PCA)

3-Pyridinecarboxaldehyde
(3-PCA)

Aldehyde (-CHO) 10.09 ppm (s) 10.15 ppm (s)

C2-H Absent (Substituted) 9.04–9.11 ppm (d/s)Diagnostic

Peak

C6-H 8.80 ppm (d) 8.79–8.87 ppm (dd)

C4-H 7.88 ppm (t) 8.17–8.20 ppm (dt)

C3-H / C5-H 7.96 (d) / 7.54 (t) 7.50–7.53 (dd)

Note: Shifts are referenced to CDCl

. 3-PCA's C2-H is deshielded by both the adjacent Nitrogen (inductive) and the ortho-carbonyl
(anisotropy).

Carbon-13 ( C) NMR
The presence of a quaternary carbon signal in the aromatic region distinguishes 2-PCA.

2-PCA: Shows a quaternary signal at

~152 ppm (C2). The carbonyl carbon appears at

~193 ppm.

3-PCA: Shows a very deshielded methine (CH) signal at

~150–154 ppm (C2). The carbonyl carbon appears at

~190–192 ppm.

Mass Spectrometry (MS)[1][7][8][9]
Mass spectrometry provides a rapid "fingerprint" difference based on ion stability.
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Fragmentation Patterns
3-PCA (Stable): The molecular ion (

,

107) is the Base Peak (100%). The molecule is stable enough to survive ionization without
extensive fragmentation.

2-PCA (Unstable): The molecular ion (

107) is often weak (~20%). The Base Peak is

79, corresponding to the loss of CO (

).

Mechanism: The Ortho Effect
In 2-PCA, the proximity of the nitrogen lone pair to the carbonyl carbon facilitates the expulsion

of carbon monoxide to form the pyridinium cation or a rearranged pyrrole-like species.

2-PCA Fragmentation Pathway 3-PCA Fragmentation Pathway

Molecular Ion
[M]+ m/z 107

(Weak Intensity)

Base Peak
[M - CO]+

m/z 79
(100% Intensity)

Fast Decay

Loss of CO (28 Da)
Ortho-Assisted

Molecular Ion
[M]+ m/z 107

(Base Peak 100%)

Fragment
[M - CHO]+

m/z 78
(Lower Intensity)

Slow Decay
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Figure 2: Differential fragmentation stability under Electron Impact (EI).

Vibrational & Electronic Spectroscopy
Infrared (IR) Spectroscopy
Both isomers show characteristic carbonyl stretches, but subtle shifts occur due to conjugation

efficiency.

Carbonyl Stretch (

):

2-PCA: ~1715–1725 cm

.

3-PCA: ~1700–1710 cm

.

Note: The 2-position is electron-deficient, slightly increasing the bond order of the carbonyl

compared to the 3-position, though solvent effects (H-bonding to N) can invert this.

C-H Stretch (Aldehyde): Both show the characteristic Fermi doublet at ~2850 and 2750 cm

.

UV-Vis Spectroscopy
2-PCA: Exhibits a bathochromic shift (Red shift) relative to 3-PCA.

265–270 nm (Ethanol).

3-PCA:

255–260 nm (Ethanol).
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Reasoning: The conjugation pathway in the 2-isomer (ortho-like) allows for more effective

resonance interaction between the ring

-system and the carbonyl group than the 3-isomer (meta-like).

Experimental Protocol: Rapid Identification
Objective: To identify an unknown sample as either 2-PCA or 3-PCA.

Reagents: CDCl

(for NMR) or Methanol (for MS/UV).

Step-by-Step Workflow:

Primary Screen (Mass Spec - GC/MS or Direct Inject):

Inject sample.

Observe Base Peak.

Result A: Base Peak = 107

3-PCA.

Result B: Base Peak = 79

2-PCA.

Confirmatory Screen (

H NMR):

Dissolve ~10 mg sample in 0.6 mL CDCl

.

Acquire 16 scans.

Focus on region 9.0–9.2 ppm.
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Result A: Distinct Singlet present

3-PCA.

Result B: Region empty

2-PCA.

Purity Check (Visual):

2-PCA often darkens faster upon air exposure due to self-condensation/oxidation

facilitated by the N-atom proximity. 3-PCA is generally more shelf-stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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